Cas no 2034350-52-0 (N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034350-52-0
• MF: C₁₁H₁₆N₈O₂
• MW: 292.29714012146
• CID: 6526105
• PubChem ID: 121137587
• Update Time: 2025-05-19

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-1-methyltriazole-4-carboxamide
• AKOS032456791
• N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• F6438-3179
• 2034350-52-0

• Inchi： 1S/C11H16N8O2/c1-18(2)10-13-8(14-11(15-10)21-4)5-12-9(20)7-6-19(3)17-16-7/h6H,5H2,1-4H3,(H,12,20)
• InChI Key： OKXZZFFXHVRKIX-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(N=C(CNC(C2=CN(C)N=N2)=O)N=1)N(C)C

Computed Properties

• Exact Mass: 292.13962178g/mol
• Monoisotopic Mass: 292.13962178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Additional information on N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034350-52-0)

The compound N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034350-52-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This triazine-triazole hybrid molecule combines the dimethylamino and methoxy functional groups with a methyl-triazole carboxamide moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number 2034350-52-0 serves as a critical identifier for researchers and regulatory bodies.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and mechanism of action. Recent studies suggest that the 1,3,5-triazine core contributes to its stability and reactivity, while the 1,2,3-triazole ring enhances its binding affinity to biological targets. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, topics that dominate academic discussions in medicinal chemistry forums.

The agrochemical industry has shown growing interest in CAS 2034350-52-0 due to its structural similarity to known herbicidal compounds. The presence of both methoxy and dimethylamino groups on the triazine ring suggests possible applications in plant growth regulation, though comprehensive field studies are still ongoing. Environmental scientists are particularly keen on understanding its biodegradation pathways and ecotoxicological profile, which are hot topics in green chemistry research.

From a pharmaceutical development perspective, the methyl-triazole carboxamide portion of the molecule has drawn comparisons to known antifungal agents and anti-inflammatory compounds. Computational chemistry studies using molecular docking simulations indicate potential interactions with various biological targets, though clinical validation remains to be established. The scientific community continues to investigate whether this compound could represent a novel scaffold for drug discovery.

Analytical chemists have developed several HPLC methods and mass spectrometry techniques for characterizing 2034350-52-0. The compound's UV absorption properties and chromatographic behavior have been thoroughly documented, providing valuable references for quality control in industrial applications. Recent advancements in spectroscopic analysis have enabled more precise determination of its structural conformation in various solvents.

The patent landscape surrounding this chemical entity reveals growing commercial interest, with several applications covering its synthetic methods and potential uses. Intellectual property experts note that the combination of triazine and triazole moieties in a single molecule represents an innovative approach that may lead to novel chemical entities with improved properties. The exact structure-activity relationships are still being elucidated through systematic structure-activity relationship (SAR) studies.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes for synthesizing N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide. Current efforts focus on reducing organic solvent usage and improving atom economy in its production. These developments align with growing industry demands for environmentally friendly synthesis methods, a topic frequently searched in chemical manufacturing circles.

The physicochemical properties of CAS 2034350-52-0, including its solubility profile, melting point, and stability under various conditions, have been extensively characterized. These parameters are crucial for formulators developing delivery systems for potential applications. Recent publications have provided detailed crystallographic data that shed light on the compound's molecular packing and intermolecular interactions.

As research into 2034350-52-0 continues, the scientific community remains particularly interested in its potential structure-activity relationships and how modifications to its core structure might enhance desired properties. The combination of hydrogen bond acceptors and hydrophobic regions in its architecture makes it a compelling subject for molecular design studies. Ongoing investigations aim to establish whether this compound could serve as a lead structure for developing new classes of bioactive molecules.